Cas no 1361510-94-2 (4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361510-94-2
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920060
• Update Time: 2025-10-22

4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-11(10(17)2-3-16-6)12-8(14)4-7(13)5-9(12)15/h2-5H,1H3,(H,16,17)
• InChI Key： LCUQMIFVPTXGHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C=CNC=1C)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 4
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361510-94-2)

4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine, with the CAS number 1361510-94-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a hydroxyl group at the 4-position, a methyl group at the 2-position, and a 2,4,6-trichlorophenyl moiety at the 3-position. Its molecular formula and weight, along with its precise chemical properties, make it a subject of interest for researchers exploring novel applications in drug development and crop protection.

The compound's synthetic pathway and reactivity have been extensively studied to optimize its yield and purity. Researchers often focus on its solubility in organic solvents, stability under various conditions, and potential for further functionalization. Given the rising demand for sustainable chemistry and green synthesis methods, recent studies have explored eco-friendly approaches to produce 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine with minimal environmental impact. This aligns with the global trend toward reducing hazardous byproducts in chemical manufacturing.

In the pharmaceutical sector, 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine has shown promise as a building block for active pharmaceutical ingredients (APIs). Its structural motifs are being investigated for their potential in designing anti-inflammatory and antimicrobial agents. The compound's ability to interact with biological targets, such as enzymes or receptors, makes it a valuable candidate for drug discovery programs. Additionally, its chlorinated aromatic ring contributes to its lipophilicity, which is a critical factor in drug absorption and distribution.

Agrochemical applications of 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine are equally noteworthy. The compound's pesticidal properties have been explored in the context of crop protection and pest management. Its potential to act as a herbicide or fungicide precursor has attracted interest from agrochemical companies aiming to develop safer and more effective solutions for modern agriculture. With the growing emphasis on food security and sustainable farming, this compound could play a pivotal role in addressing challenges related to pest resistance and environmental degradation.

From an analytical perspective, 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and verifying its structural integrity. Researchers and quality control professionals rely on these analytical tools to meet regulatory standards and ensure consistency in industrial applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its identification and quantification in complex mixtures.

The commercial availability of 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361510-94-2) is another area of interest. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. As the demand for specialty chemicals grows, this compound is expected to find broader applications in both academic and industrial settings. Its price trends and market dynamics are closely monitored by stakeholders in the chemical and pharmaceutical industries.

In conclusion, 4-Hydroxy-2-methyl-3-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361510-94-2) is a versatile compound with significant potential in multiple fields. Its unique chemical structure, combined with its functional versatility, makes it a valuable asset for researchers and industry professionals. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovation in medicinal chemistry and agrochemical development. Future studies may further elucidate its mechanisms of action and expand its applications, solidifying its role in addressing contemporary challenges in health and agriculture.